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Compound of Interest

Compound Name: Aflavazole

Cat. No.: B161664

Introduction

Aflavazole is a novel triazole-based antifungal agent demonstrating significant potential for
application in agricultural research and crop protection. Its primary mode of action involves the
inhibition of sterol biosynthesis in fungi, a critical pathway for maintaining cell membrane
integrity.[1][2][3] This disruption leads to potent fungistatic and, in some cases, fungicidal
activity against a broad spectrum of plant pathogenic fungi. Notably, Aflavazole has shown
remarkable efficacy in inhibiting the production of aflatoxins, a group of mycotoxins produced
by Aspergillus species that are potent carcinogens and contaminate a wide range of
agricultural commodities.[4][5][6] These properties position Aflavazole as a valuable tool for
researchers and professionals in crop science, plant pathology, and food safety.

Application Notes

Aflavazole is supplied as a crystalline solid, soluble in organic solvents such as dimethyl
sulfoxide (DMSOQO) and ethanol. For experimental purposes, it is recommended to prepare a
stock solution in DMSO.

Primary Applications:

» Control of Phytopathogenic Fungi: Aflavazole can be utilized to control a variety of fungal
diseases in crops, including but not limited to, those caused by Aspergillus, Fusarium, and
Penicillium species.
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« Inhibition of Aflatoxin Contamination: A key application of Aflavazole is in the prevention of
aflatoxin contamination in susceptible crops such as corn, peanuts, and cottonseed, both
pre-harvest and post-harvest.[4][7]

o Fungicide Resistance Studies: Aflavazole can serve as a reference compound in studies
investigating the mechanisms of fungicide resistance in plant pathogens.

o Synergistic/Antagonistic Studies: It can be used in combination with other antifungal agents
to explore potential synergistic or antagonistic interactions for developing more effective
disease management strategies.

Quantitative Data Summary

The following tables summarize the inhibitory activity of Aflavazole against common
phytopathogenic fungi and its effect on aflatoxin production.

Table 1: Minimum Inhibitory Concentration (MIC) of Aflavazole against Various Fungal Species

Fungal Species MICso (ug/mL) MICo0 (ug/mL)
Aspergillus flavus 0.25 0.5

Aspergillus parasiticus 0.5 1.0

Fusarium graminearum 1.0 2.0

Penicillium chrysogenum 0.125 0.25

Data are hypothetical and for illustrative purposes.

Table 2: Inhibition of Aflatoxin B1 Production by Aflavazole in Aspergillus flavus
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Aflavazole Concentration . o Fungal Growth Inhibition
Aflatoxin B1 Inhibition (%)

(ng/mL) (%)

0.05 45 10

0.1 78 25

0.25 95 55

0.5 99 80

Data are hypothetical and for illustrative purposes.

Experimental Protocols
1. Protocol for Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method.[8][9]

Materials:

Aflavazole stock solution (in DMSO)

Fungal isolates

Potato Dextrose Broth (PDB) or RPMI-1640 medium

Sterile 96-well microtiter plates

Spectrophotometer (plate reader)
Procedure:

o Prepare a serial two-fold dilution of Aflavazole in the growth medium in a 96-well plate. The
concentration range should typically span from 0.03 to 16 pg/mL.

e Prepare a fungal inoculum suspension from a fresh culture and adjust the concentration to
approximately 1-5 x 10> CFU/mL.
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e Add 100 pL of the fungal inoculum to each well containing 100 pL of the diluted Aflavazole,
resulting in a final volume of 200 pL.

« Include a positive control (fungal inoculum without Aflavazole) and a negative control
(medium only).

 Incubate the plates at 28°C for 48-72 hours.

» Determine the MIC by visual inspection as the lowest concentration of Aflavazole that
completely inhibits visible fungal growth. Alternatively, measure the optical density at 600 nm
using a microplate reader. The MICso is the concentration that inhibits 50% of fungal growth
compared to the positive control.

2. Protocol for Aflatoxin Production Inhibition Assay
This protocol is designed to quantify the effect of Aflavazole on aflatoxin production.[4][7]

Materials:

Aflavazole stock solution (in DMSO)

Aflatoxin-producing fungal strain (e.g., Aspergillus flavus)

Yeast Extract Sucrose (YES) medium

Sterile culture flasks

High-Performance Liquid Chromatography (HPLC) system
Procedure:
e Dispense 50 mL of YES medium into 100 mL sterile flasks.

» Add Aflavazole to the flasks to achieve a range of final concentrations (e.g., 0.05, 0.1, 0.25,
0.5 pg/mL). Include a control flask with DMSO only.

 Inoculate each flask with 1 x 10° spores/mL of the fungal strain.
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 Incubate the flasks at 28°C for 5-7 days in the dark.

» After incubation, separate the fungal mycelium from the culture medium by filtration.
e Dry the mycelium to determine the fungal biomass (growth inhibition).

o Extract aflatoxins from the culture filtrate using a suitable solvent (e.g., chloroform).

e Quantify the concentration of aflatoxin B1 in the extracts using an HPLC system with a
fluorescence detector.

o Calculate the percentage inhibition of aflatoxin production relative to the control.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Proposed mechanism of action of Aflavazole via inhibition of the ergosterol
biosynthesis pathway.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b161664?utm_src=pdf-body-img
https://www.benchchem.com/product/b161664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Start: Fungal Culture Preparation

Prepare Fungal Inoculum Prepare Serial Dilutions
(e.g., 10n5 CFU/mL) of Aflavazole

'

Assay Setup
(96-well plate)

Incubation
(28°C, 48-72h)

'

Data Collection
(Visual or Spectrophotometric)

Data Analysis
(Determine MIC)

Click to download full resolution via product page

Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC) of
Aflavazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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